Cas no 331975-81-6 (ethyl 2-amino-4-(pyridin-3-yl)thiophene-3-carboxylate)

• Product Name: ethyl 2-amino-4-(pyridin-3-yl)thiophene-3-carboxylate
• CAS No: 331975-81-6
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 2126132
• PubChem ID: 745188
• Update Time: 2025-06-08

ethyl 2-amino-4-(pyridin-3-yl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-(pyridin-3-yl)thiophene-3-carboxylate
• SR-01000358592
• ethyl 2-amino-4-pyridin-3-ylthiophene-3-carboxylate
• AKOS000146757
• ethyl2-amino-4-(pyridin-3-yl)thiophene-3-carboxylate
• SCHEMBL689937
• DB-334087
• STK833177
• AG-690/11763255
• SR-01000358592-1
• ethyl 2-amino-4-(3-pyridinyl)-3-thiophenecarboxylate
• CBDivE_001255
• CS-0361439
• 331975-81-6

• MDL： MFCD00542917
• Inchi： 1S/C12H12N2O2S/c1-2-16-12(15)10-9(7-17-11(10)13)8-4-3-5-14-6-8/h3-7H,2,13H2,1H3
• InChI Key： VWJGOMWKOGUABQ-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=NC=CC=2)C(C(=O)OCC)=C1N

Computed Properties

• Exact Mass: 248.06194880g/mol
• Monoisotopic Mass: 248.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 93.4Ų

Additional information on ethyl 2-amino-4-(pyridin-3-yl)thiophene-3-carboxylate

Professional Introduction to Ethyl 2-amino-4-(pyridin-3-yl)thiophene-3-carboxylate (CAS No. 331975-81-6)

Ethyl 2-amino-4-(pyridin-3-yl)thiophene-3-carboxylate, with the CAS number 331975-81-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic molecules, featuring a thiophene core conjugated with an amino group and a pyridine substituent, making it a versatile scaffold for the development of novel bioactive agents.

The structural configuration of ethyl 2-amino-4-(pyridin-3-yl)thiophene-3-carboxylate imparts unique chemical and pharmacological properties that make it a promising candidate for further exploration. The presence of both the amino and carboxylate functional groups provides opportunities for various chemical modifications, enabling the synthesis of derivatives with tailored biological activities. Additionally, the pyridine moiety is known to enhance binding affinity to biological targets, making this compound a valuable building block in drug discovery.

In recent years, there has been growing interest in thiophene-based compounds due to their demonstrated efficacy in various therapeutic areas. Research has shown that thiophene derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific combination of functional groups in ethyl 2-amino-4-(pyridin-3-yl)thiophene-3-carboxylate positions it as a potential lead compound for the development of new drugs targeting complex diseases.

One of the most compelling aspects of ethyl 2-amino-4-(pyridin-3-yl)thiophene-3-carboxylate is its potential application in the field of oncology. Studies have indicated that thiophene derivatives can interfere with critical pathways involved in cancer cell proliferation and survival. The amino group and pyridine substituent in this compound may facilitate interactions with key enzymes and receptors implicated in tumor growth, offering a rational basis for its investigation as an anticancer agent.

Furthermore, the carboxylate moiety allows for further derivatization, enabling the creation of prodrugs or analogs with improved pharmacokinetic profiles. This flexibility is particularly valuable in medicinal chemistry, where optimizing drug properties such as solubility, bioavailability, and metabolic stability is crucial for successful clinical translation.

The synthesis of ethyl 2-amino-4-(pyridin-3-yl)thiophene-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also showcase the evolving capabilities of modern organic chemistry.

Recent advances in computational chemistry have further enhanced the understanding of ethyl 2-amino-4-(pyridin-3-yl)thiophene-3-carboxylate's behavior. Molecular modeling studies have provided insights into its binding interactions with potential biological targets, aiding in the rational design of more potent derivatives. These computational approaches are complemented by experimental validations, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which confirm the structural integrity and conformational preferences of the compound.

The pharmacological evaluation of ethyl 2-amino-4-(pyridin-3-yl)thiophene-3-carboxylate has revealed promising preliminary results. In vitro assays have demonstrated its ability to modulate key signaling pathways associated with inflammation and cancer progression. These findings are supported by cell-based models that show dose-dependent effects on target proteins relevant to disease mechanisms. Such data underscore the compound's potential as a therapeutic agent and justify further preclinical investigations.

As research continues to uncover new therapeutic targets and mechanisms, ethyl 2-amino-4-(pyridin-3-yl)thiophene-3-carboxylate is poised to play a significant role in drug discovery efforts. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development by academic institutions and pharmaceutical companies alike. The ongoing exploration of this compound not only advances our understanding of heterocyclic chemistry but also contributes to the broader goal of developing innovative treatments for human diseases.